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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B1679283

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Core Properties

Pentaethylene glycol (CAS 4792-15-8) is a member of the polyethylene glycol (PEG) family,
characterized by a chain of five repeating ethylene glycol units with terminal hydroxyl groups.[1]
Its chemical structure imparts high water solubility and makes it a versatile building block in
various chemical syntheses.[1] It is also known by synonyms such as 3,6,9,12-
Tetraoxatetradecane-1,14-diol and Pentaglycol.[2][3]

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for pentaethylene glycol.
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Identifier Value Reference
CAS Number 4792-15-8
Molecular Formula C10H2206
Molecular Weight 238.28 g/mol
2-[2-[2-[2-(2-
IUPAC Name hydroxyethoxy)ethoxy]ethoxy]e
thoxy]ethanol
SMILES Occoccocecocecocco
JLFNLZLINWHATN-
InChl Key

UHFFFAOYSA-N

Physical Property

Value

Reference

Appearance Colorless to light yellow liquid
Melting Point -8.6 °C

Boiling Point 184 °C at 2 mmHg

Density 1.126 g/mL at 25 °C

Refractive Index (n20/D)

1.462

Flash Point >110 °C (>230 °F)
Water Solubility Miscible
Purity (by GC) >97%

Spectroscopic data for pentaethylene glycol is available, confirming its chemical structure.
The NIST Chemistry WebBook provides access to its mass and IR spectra.

Applications in Research and Development

Pentaethylene glycol is a valuable tool for researchers, particularly in the fields of medicinal
chemistry and materials science.
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Linker in Proteolysis Targeting Chimeras (PROTACS)

A significant application of pentaethylene glycol is as a flexible linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACSs). PROTACSs are bifunctional molecules that recruit a
target protein to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent
degradation of the target protein by the proteasome. The PEG chain of pentaethylene glycol
enhances the solubility and can influence the cell permeability of the PROTAC molecule. The
length of the PEG linker is a critical parameter in optimizing the efficacy of a PROTAC.
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Figure 1. General mechanism of a PROTAC utilizing a flexible linker.

Phase-Transfer Catalyst

Polyethylene glycols, including pentaethylene glycol, can act as phase-transfer catalysts
(PTCs). They facilitate the transfer of reactants between immiscible phases (e.g., an aqueous
phase and an organic phase), thereby increasing the reaction rate. This is particularly useful in
reactions involving an organic substrate and an inorganic nucleophile. Polymer-supported
PEGs have been shown to be effective and recyclable PTCs.
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Workflow for Phase-Transfer Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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